Cas no 189358-30-3 (H4BTDB)

• Product Name: H4BTDB
• CAS No: 189358-30-3
• MF: C₈H₈B₂O₄S₂
• MW: 253.898719787598
• MDL: MFCD11504864
• CID: 828363
• PubChem ID: 46739143
• Update Time: 2025-04-19

H4BTDB Chemical and Physical Properties

Names and Identifiers

• 2,2'-BITHIOPHENE-5,5'-DIBORONIC ACID
• Boronic acid, B,​B'-​[2,​2'-​bithiophene]​-​5,​5'-​diylbis-​, homopolymer
• [2,2'-Bithiophene]-5,5'-diyldiboronic acid
• 2,2-Bithiophene-5,5-diboronic acid
• [5-(5-boronothiophen-2-yl)thiophen-2-yl]boronic acid
• Boronic acid, B,B'-[2,2'-bithiophene]-5,5'-diylbis-, homopolymer
• H4BTDB
• 189358-30-3
• YSZC1982
• 2,2/'-BITHIOPHENE-5,5/'-DIBORONIC ACID
• 2,2''-Bithiophene-5,5''-diboronic Acid
• F87336
• DB-089634
• BS-22592
• MFCD11504864
• SCHEMBL3479599
• AKOS015856714
• DTXSID90674774
• 5'-(DIHYDROXYBORANYL)-[2,2'-BITHIOPHEN]-5-YLBORONIC ACID
• [2,2'-Bithiophene]-5,5'-diyldiboronicacid
• CS-0110288

• MDL： MFCD11504864
• Inchi： 1S/C8H8B2O4S2/c11-9(12)7-3-1-5(15-7)6-2-4-8(16-6)10(13)14/h1-4,11-14H
• InChI Key： GERFEEQVJFVEBC-UHFFFAOYSA-N
• SMILES： S1C(B(O)O)=CC=C1C1=CC=C(B(O)O)S1

Computed Properties

• Exact Mass: 254.00500
• Monoisotopic Mass: 254.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 362.2±44.0 °C at 760 mmHg
• Flash Point: 172.8±28.4 °C
• PSA: 137.40000
• LogP: -1.16380
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

H4BTDB Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)